Cas no 2645-42-3 (Imidodicarbonicdiamide, N-(4-methylphenyl)-N',2-diphenyl-)

• Product Name: Imidodicarbonicdiamide, N-(4-methylphenyl)-N',2-diphenyl-
• CAS No: 2645-42-3
• MF: C₂₁H₁₉N₃O₂
• MW: 345.394464731216
• CID: 255715
• PubChem ID: 256860
• Update Time: 2025-04-19

Imidodicarbonicdiamide, N-(4-methylphenyl)-N',2-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonicdiamide, N-(4-methylphenyl)-N',2-diphenyl-
• 1-[(4-methylphenyl)carbamoyl]-1,3-diphenylurea
• 1-(p-Tolyl)-3,5-diphenyl-biuret
• 1,3-Diphenyl-5-p-tolyl-biuret
• AC1L5VIX
• AC1Q5MLL
• AR-1J9335
• n-(4-methylphenyl)-n,n'-diphenyldicarbonimidic diamide
• NSC84331
• 2645-42-3
• DTXSID40292644
• NSC-84331

• Inchi： 1S/C21H19N3O2/c1-16-12-14-18(15-13-16)23-21(26)24(19-10-6-3-7-11-19)20(25)22-17-8-4-2-5-9-17/h2-15H,1H3,(H,22,25)(H,23,26)
• InChI Key： NWBOUWRJIVOEIU-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(C)=CC=1)N(C(NC1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 344.1639
• Monoisotopic Mass: 345.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.3
• Refractive Index: 1.71
• PSA: 72.2
• LogP: 5.41160